5-(Oxan-4-yl)-1,3-thiazol-2-amine

• IUPAC Name: 5-(oxan-4-yl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C8H12N2OS/c9-8-10-5-7(12-8)6-1-3-11-4-2-6/h5-6H,1-4H2,(H2,9,10)
• InChI Key: IIJTWTZHFYALOC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C2=CN=C(S2)N
• Molecular Formula: C8H12N2OS
• Molecular Weight: 184.26 g/mol
• CAS No.: 959600-65-8

Description

5-(Oxan-4-yl)-1,3-thiazol-2-amine is a useful research compound. Its molecular formula is C8H12N2OS and its molecular weight is 184.26 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Potential Medicinal Applications

5-(Oxan-4-yl)-1,3-thiazol-2-amine and its structural relatives are extensively researched in the field of medicinal chemistry due to their promising biological activities. The compound is closely related to various heterocyclic compounds, which are known for their diverse pharmacological properties.

• Synthesis and Structural Analogues :

  • A study highlights the synthesis of compounds structurally related to this compound, emphasizing their relevance in the development of antiischemic drugs (Volovenko et al., 2001).
  • The synthesis of various thiazol-4-amine derivatives demonstrates their potential as anticancer agents, as they exhibit activity against several human cancer cell lines (Yakantham et al., 2019).

• Noncovalent Interaction Studies and Structural Insights :

  • Noncovalent interactions in certain adamantane-thiadiazole hybrid derivatives, which are structurally related to this compound, have been characterized, providing insights into the structural stability and potential interaction mechanisms of these compounds (El-Emam et al., 2020).

• Antibacterial and Antifungal Applications :

  • Research has been conducted on the antibacterial and antifungal activities of certain heterocyclic compounds, demonstrating the potential of these structures, related to this compound, in combating various microbial infections (Patel & Patel, 2015).

• Antitumor and Antiangiogenic Activities :

  • Some derivatives have shown promising antitumor activities, highlighting the potential therapeutic applications of compounds structurally similar to this compound (Chandrappa et al., 2010).
  • Schiff bases derived from 1,3,4-thiadiazole compounds, related to the compound of interest, have been investigated for their antiproliferative and antimicrobial properties, offering insights into the broad spectrum of biological activities these structures can exhibit (Gür et al., 2020).

Synthesis routes and methods

Procedure details

A mixture of (tetrahydro-pyran-4-yl)-acetaldehyde (Pharmacore), pyrrolidine, p-toluenesulfonic acid monohydrate, sulfur and cyanamide were processed using the method described in Example 136A to obtain the title compound. MS (ESI+) m/z 185 (M+H)+.